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Compound of Interest

Cyclohexanecarbonyl
Compound Name: o
isothiocyanate

CAS No.: 27699-51-0

Cat. No.: B3050658

Get Quote

Technical Monograph: Cyclohexanecarbonyl
Isothiocyanate

CAS Number: 27699-51-0 Formula: CsH11NOS Molecular Weight: 169.24 g/mol [1]

Executive Summary & Chemical Identity

Cyclohexanecarbonyl isothiocyanate is a highly reactive acyl isothiocyanate characterized
by a cyclohexane ring attached to a carbonyl-isothiocyanate moiety (-C(=0)-N=C=S). Unlike
alkyl isothiocyanates (e.g., cyclohexyl isothiocyanate), the presence of the carbonyl group
significantly enhances the electrophilicity of the isothiocyanate carbon, making it a "privileged
building block" in medicinal chemistry.

It serves primarily as a versatile intermediate for the synthesis of N-acyl thioureas, which are
precursors to bioactive heterocycles including thiohydantoins, pyrimidines, and thiazoles.[2]

Critical Identifier Distinction
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WARNING: Do not confuse with Cyclohexyl Isothiocyanate (CAS 1122-82-3).

e Cyclohexanecarbonyl isothiocyanate (CAS 27699-51-0): Contains a C=0O group.[3] Highly
sensitive to hydrolysis. Used for acyl-thiourea synthesis.[4]

o Cyclohexyl isothiocyanate (CAS 1122-82-3): Lacks the C=0 group.[5] More stable. Used for
standard thiourea synthesis.

Physiochemical Data Table

Property Value Notes

CAS Registry Number 27699-51-0 Verified Identifier

Cyclohexanecarbonyl

IUPAC Name ) )
isothiocyanate
SMILES C1CCCCC1C(=0O)N=C=S
Molecular Formula CsH11NOS
Physical State Liquid (at RT) Often pale yellow
Boiling Point ~108-110 °C (at 10 mmHg) Predicted/Analogous
Density ~1.12 g/cm?3 Predicted
- DCM, Chloroform, Acetone, Reacts violently with
Solubility
THF water/alcohols

Synthesis & Production Protocols

The synthesis of cyclohexanecarbonyl isothiocyanate relies on the nucleophilic substitution
of cyclohexanecarbonyl chloride with a thiocyanate salt. This reaction is thermodynamically
driven but requires strict anhydrous conditions to prevent hydrolysis.

Mechanistic Causality

The reaction proceeds via the attack of the thiocyanate anion (

) on the acyl chloride.
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e Choice of Salt: Potassium thiocyanate (KSCN) or Ammonium thiocyanate (

) are preferred due to solubility profiles in polar aprotic solvents.

¢ Phase Transfer Catalysis (PTC): If using non-polar solvents (benzene/toluene), a PTC like

PEG-400 or TDA-1 is required to solubilize the thiocyanate anion, enhancing reaction rate
and yield.

» Solvent Selection: Acetone is the standard solvent because it dissolves both the acyl

chloride and the thiocyanate salt, facilitating a homogeneous reaction, though it requires
filtration of the byproduct (KCI/NHA4CI).

Standard Operating Procedure (SOP)

Scale: 10 mmol basis Pre-requisites: Oven-dried glassware, Nitrogen atmosphere.

Preparation: Dissolve Potassium Thiocyanate (1.1 equiv, 11 mmol) in anhydrous Acetone (20
mL).

Addition: Cool the solution to 0°C. Add Cyclohexanecarbonyl chloride (1.0 equiv, 10 mmol)
dropwise over 15 minutes.

o Why: Exothermic reaction control prevents polymerization or decomposition.
Reaction: Allow the mixture to warm to room temperature and stir for 2—4 hours.

o Monitoring: Monitor by TLC (disappearance of acid chloride) or IR (appearance of broad -
N=C=S peak at ~1960 cm™1).

Work-up: Filter off the precipitated Potassium Chloride (KCI) solid.
Isolation: Concentrate the filtrate under reduced pressure (rotary evaporator) at <40°C.
o Note: The product is heat-sensitive. Avoid high temperatures.

Purification: Vacuum distillation is recommended for high purity, though the crude oil is often
pure enough (>90%) for subsequent steps.
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Synthesis Workflow Diagram
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Caption: Synthesis of Cyclohexanecarbonyl Isothiocyanate via acyl chloride substitution.

Reactivity & Synthetic Utility

Cyclohexanecarbonyl isothiocyanate is an ambident electrophile. The electron-withdrawing
carbonyl group makes the isothiocyanate carbon highly susceptible to nucleophilic attack.[2][4]

Primary Reaction: Acyl Thiourea Formation

The most common application is the reaction with primary or secondary amines to form N-
cyclohexanecarbonyl-N'-substituted thioureas.

e Mechanism: The amine lone pair attacks the central carbon of the isothiocyanate group.[2]

o Selectivity: Unlike alkyl isothiocyanates, the resulting acyl thiourea possesses an acidic
proton (on the amide nitrogen), allowing for further manipulation (e.g., complexation with
metals).

Heterocycle Synthesis (Cyclization)

The resulting acyl thioureas are precursors for "drug-like" heterocycles:

e 2-Aminothiazoles: Reaction with
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-haloketones.

¢ Thiohydantoins: Reaction with amino acids.

e Pyrimidinones: Cyclization with amidines or enamines.

Reactivity Pathway Diagram
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Caption: Divergent synthetic pathways starting from Cyclohexanecarbonyl Isothiocyanate.

Applications in Drug Discovery

Researchers utilize this specific isothiocyanate to introduce the cyclohexyl pharmacophore
linked via a thiourea or amide bridge.

Bioactive Scaffolds

e Anticonvulsants: Acyl thiourea derivatives are structural isosteres of barbiturates and
hydantoins. The lipophilic cyclohexane ring enhances Blood-Brain Barrier (BBB)
permeability.

¢ Antimicrobials: The thiourea moiety (
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) acts as a chelator for metal ions essential to bacterial enzymes.

» Urease Inhibitors: Cyclohexanecarbonyl derivatives have been explored for inhibiting urease
(Helicobacter pylori targets), where the carbonyl-thiourea motif mimics the transition state of
urea hydrolysis.

Handling & Safety (MSDS Summary)
Signal Word: DANGER
e Hazard Statements:

o H314: Causes severe skin burns and eye damage.[6][7][8][9]

o H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled
(Sensitizer).[9]

o Lachrymator: Potent tear-inducing agent.[7]
e Storage:
o Store at 2-8°C.

o Moisture Sensitive: Hydrolyzes to cyclohexanecarbonyl amine and COS/CO2. Keep under
Argon/Nitrogen.[10]
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« Thermo Fisher Scientific. (2025).[7] Safety Data Sheet: Isothiocyanates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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